2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol

• IUPAC Name: 2-[[(3S)-1-benzylpiperidin-3-yl]-propan-2-ylamino]ethanol
• InChI: InChI=1S/C17H28N2O/c1-15(2)19(11-12-20)17-9-6-10-18(14-17)13-16-7-4-3-5-8-16/h3-5,7-8,15,17,20H,6,9-14H2,1-2H3/t17-/m0/s1
• InChI Key: ZFCBPDQQOVKMTB-KRWDZBQOSA-N
• Canonical SMILES: CC(C)N(CCO)C1CCCN(C1)CC2=CC=CC=C2
• Isomeric SMILES: CC(C)N(CCO)[C@H]1CCCN(C1)CC2=CC=CC=C2
• Molecular Formula: C17H28N2O
• Molecular Weight: 276.4 g/mol

Description

2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol is a tertiary amine derivative featuring a piperidine core substituted with a benzyl group at position 1, an isopropyl-amino group at position 3, and an ethanol moiety. The stereochemistry at the piperidine ring is explicitly defined as (S), which may influence its physicochemical properties and biological interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving a suitable precursor such as a 1,5-diamine.

Introduction of the Benzyl Group: The benzyl group is introduced via a nucleophilic substitution reaction, where a benzyl halide reacts with the piperidine ring.

Attachment of the Isopropyl Group: The isopropyl group is attached through an alkylation reaction using an isopropyl halide.

Formation of the Ethanol Moiety:

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and stringent quality control measures to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol can undergo various chemical reactions, including:

Oxidation: The ethanol moiety can be oxidized to form an aldehyde or carboxylic acid using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The compound can be reduced to form different derivatives using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The benzyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Benzyl halides, alkyl halides

Major Products

Oxidation: Aldehydes, carboxylic acids

Reduction: Alcohols, amines

Substitution: Various substituted derivatives

Scientific Research Applications

2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol involves its interaction with specific molecular targets in the body. The compound may bind to receptors or enzymes, altering their activity and leading to various physiological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Analogues

Compound Name	Core Structure	Substituent at Position 3	Alkyl Chain	Stereochemistry
2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol (Target)	Piperidine	Isopropyl-amino	Isopropyl	S
2-[((S)-1-Benzyl-piperidin-3-yl)-cyclopropyl-amino]-ethanol	Piperidine	Cyclopropyl-amino	Cyclopropyl	S
2-[((R)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol	Piperidine	Isopropyl-amino	Isopropyl	R
2-[((S)-1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-ethanol	Pyrrolidine	Isopropyl-amino	Isopropyl	S
2-[(1-Benzyl-piperidin-4-yl)-ethyl-amino]-ethanol	Piperidine	Ethyl-amino	Ethyl	N/A

Implications of Structural Differences

While explicit pharmacological or thermodynamic data for these compounds are unavailable in the provided evidence, structural trends suggest:

Lipophilicity : Bulkier substituents (e.g., cyclopropyl) may enhance lipid solubility, favoring blood-brain barrier penetration .

Receptor Binding : Pyrrolidine-based analogues likely exhibit tighter binding to compact active sites due to reduced ring size .

Stereoselectivity : The (S) configuration in the target compound may confer specificity for chiral biological targets, a hypothesis supported by general principles in medicinal chemistry .

Biological Activity

2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol, a compound with a complex structure, has garnered attention for its potential biological activities. This article explores the compound's pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a piperidine ring substituted with a benzyl group and an isopropyl amino group, contributing to its unique biological profile. Its chemical formula is C$_{16}$H$_{24}$N$_2$O, and it possesses specific stereochemical configurations that may influence its interactions with biological targets.

Research indicates that 2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol may exert its biological effects through several mechanisms:

• Receptor Modulation : The compound has been shown to interact with neurotransmitter receptors, particularly the GABA (gamma-aminobutyric acid) receptor, which plays a crucial role in inhibitory neurotransmission in the central nervous system .
• Enzyme Inhibition : It may inhibit specific enzymes involved in metabolic pathways, potentially affecting cellular proliferation and apoptosis. For example, studies have indicated that similar compounds can inhibit histone deacetylases (HDACs), leading to altered gene expression profiles in cancer cells .

Biological Activity

The biological activity of 2-[((S)-1-Benzyl-piperidin-3-yl)-isopropyl-amino]-ethanol can be summarized as follows:

Activity	Description
Anticancer	Exhibits antiproliferative effects in various cancer cell lines, potentially through HDAC inhibition .
Neuroprotective	May provide neuroprotective effects by modulating GABA receptors, thus influencing neuronal excitability .
Analgesic	Potential analgesic properties have been suggested based on structural similarities to known pain relief agents .

Case Studies and Research Findings

• Antiproliferative Effects : A study evaluated the compound's effects on human cancer cell lines, revealing significant reductions in cell viability at micromolar concentrations. The mechanism was linked to cell cycle arrest and induction of apoptosis .
• Neuropharmacological Studies : In vitro assays demonstrated that the compound could enhance GABAergic transmission, suggesting potential applications in treating anxiety disorders or epilepsy. The modulation of GABA receptors was confirmed through electrophysiological studies .
• Combination Therapies : Investigations into combination therapies involving this compound and other anticancer agents showed synergistic effects, enhancing overall efficacy against resistant cancer phenotypes. This highlights its potential role in multi-drug regimens for cancer treatment .